Cas no 2248395-00-6 (Ethyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate)

• Product Name: Ethyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate
• CAS No: 2248395-00-6
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 5899707
• PubChem ID: 137939982
• Update Time: 2025-10-22

Ethyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate
• EN300-6509510
• 2248395-00-6

• Inchi： 1S/C12H20N2O3/c1-2-17-12(16)10-4-6-14(8-10)11(15)9-3-5-13-7-9/h9-10,13H,2-8H2,1H3
• InChI Key： FNWQHQOPHCUFQY-UHFFFAOYSA-N
• SMILES： O=C(C1CNCC1)N1CCC(C(=O)OCC)C1

Computed Properties

• Exact Mass: 240.14739250g/mol
• Monoisotopic Mass: 240.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.6Ų

Additional information on Ethyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate

Ethyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate: A Comprehensive Overview

Ethyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate, with the CAS number 2248395-00-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Ethyl pyrrolidine derivative, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrrolidine ring system with a carbonyl group and an ethyl ester substituent, making it a versatile compound for various chemical modifications.

Recent studies have highlighted the importance of Ethyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate in medicinal chemistry. Researchers have explored its role as a precursor for the synthesis of bioactive compounds, particularly those with potential neuroprotective and anti-inflammatory properties. The compound's ability to undergo various transformations, such as nucleophilic substitutions and cyclizations, has made it a valuable building block in organic synthesis.

The synthesis of Ethyl pyrrolidine derivative involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. This is followed by the introduction of the carbonyl group and the esterification step to form the ethyl ester. The optimization of these steps has been a focus of recent research, with scientists aiming to improve yield and purity while minimizing environmental impact.

In terms of pharmacological applications, Ethyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate has shown promise in preclinical studies as a modulator of ion channels. Its ability to interact with voltage-gated sodium channels suggests potential use in treating conditions such as epilepsy and chronic pain. Additionally, studies have indicated that this compound may possess anti-cancer properties, particularly in inhibiting the growth of certain types of cancer cells.

The structural flexibility of Ethyl pyrrolidine derivative allows for further functionalization, enabling researchers to explore its potential in drug delivery systems. For instance, modifications to the ethyl ester group could enhance bioavailability or targeting capabilities, making it suitable for use in targeted therapies.

From an environmental standpoint, the synthesis and disposal of Ethyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate must adhere to strict regulations to minimize ecological impact. Researchers are actively investigating greener synthetic methods that reduce waste and energy consumption while maintaining product quality.

In conclusion, Ethyl 1-(pyrrolidine-3-carbonyl)pyrrolidine-3-carboxylate is a compound with vast potential in both academic research and industrial applications. Its unique structure, coupled with recent advancements in synthetic methodologies and pharmacological studies, positions it as a key player in the development of novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicinal chemistry and related fields.